Cas no 13872-18-9 (Androst-5-ene-3,11,17-trione, Cyclic 3,17-Bis(1,2-ethanediyl acetal))

• Product Name: Androst-5-ene-3,11,17-trione, Cyclic 3,17-Bis(1,2-ethanediyl acetal)
• CAS No: 13872-18-9
• CID: 4698179
• Update Time: 2025-05-25

Androst-5-ene-3,11,17-trione, Cyclic 3,17-Bis(1,2-ethanediyl acetal) Chemical and Physical Properties

Names and Identifiers

• Androst-5-ene-3,11,17-trione, Cyclic 3,17-Bis(1,2-ethanediyl acetal)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 11-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 11-oxosteroids

Additional information on Androst-5-ene-3,11,17-trione, Cyclic 3,17-Bis(1,2-ethanediyl acetal)

Androst-5-ene-3,11,17-trione, Cyclic 3,17-Bis(1,2-ethanediyl acetal): A Comprehensive Overview

The compound with CAS No. 13872-18-9, commonly referred to as Androst-5-ene-3,11,17-trione, is a steroidal saponin derivative with significant biological activity. This compound is particularly notable for its role in various pharmacological applications and its structural uniqueness. The cyclic 3,17-bis(1,2-ethanediyl acetal) derivative further enhances its stability and bioavailability, making it a subject of extensive research in the fields of pharmacology and organic chemistry.

Androst-5-ene-3,11,17-trione is a triterpenoid saponin that exhibits potent anti-inflammatory and immunomodulatory properties. Recent studies have highlighted its potential as a therapeutic agent in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate the NF-kB pathway and inhibit pro-inflammatory cytokines like TNF-alpha and IL-6 has been extensively documented in preclinical models.

The cyclic 3,17-bis(1,2-ethanediyl acetal) derivative of Androst-5-ene-3,11,17-trione has been shown to improve the compound's pharmacokinetic profile. This modification enhances its solubility and stability in physiological conditions, which are critical factors for its efficacy as a drug candidate. Researchers have employed advanced analytical techniques such as LCMS and NMR spectroscopy to characterize the compound's structure and confirm its stereochemistry.

Recent advancements in synthetic chemistry have enabled the large-scale production of Androst-5-ene-3,17-diacetate, which is a key intermediate in the synthesis of this compound. The use of microwave-assisted synthesis and enzymatic catalysis has significantly improved the yield and purity of the product. These innovations have paved the way for further exploration of its therapeutic potential in clinical settings.

In terms of biological activity, Androst-5-en-trione derivatives have demonstrated promising results in preclinical studies targeting cancer therapy. The compound has been shown to induce apoptosis in various cancer cell lines while sparing normal cells. This selective cytotoxicity makes it a potential candidate for targeted cancer therapies. Additionally, its ability to modulate the Wnt/beta-catenin signaling pathway has been implicated in its anti-tumor effects.

The structural elucidation of Androst-5-en-trione derivatives has been facilitated by modern spectroscopic techniques such as X-ray crystallography and computational modeling. These methods have provided insights into the compound's three-dimensional conformation and its interactions with cellular targets. Such detailed structural information is invaluable for rational drug design and optimization.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on evaluating the safety profile of Androst-en-trione derivatives in preclinical models. These studies have demonstrated minimal toxicity at therapeutic doses, suggesting a favorable safety margin for potential clinical use. However, further research is required to fully understand its long-term effects and mechanisms of action.

In conclusion, Androst-en-trione derivatives, particularly the cyclic 3,17-bis(ethanediyl acetal) derivative with CAS No. 13872-18-9, represent a promising class of compounds with diverse therapeutic applications. Their unique chemical structure and potent biological activity make them attractive candidates for drug development. As research continues to uncover their full potential, these compounds hold great promise for advancing modern medicine.